![molecular formula C18H19ClN2O3 B5513210 1-(4-chlorophenyl)-4-(2,5-dimethyl-3-furoyl)-5-methyl-2-piperazinone](/img/structure/B5513210.png)
1-(4-chlorophenyl)-4-(2,5-dimethyl-3-furoyl)-5-methyl-2-piperazinone
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Description
1-(4-chlorophenyl)-4-(2,5-dimethyl-3-furoyl)-5-methyl-2-piperazinone is a useful research compound. Its molecular formula is C18H19ClN2O3 and its molecular weight is 346.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 346.1084202 g/mol and the complexity rating of the compound is 493. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
Research focusing on compounds with similar structures has identified potential antimicrobial properties. For example, studies on various piperazine derivatives have shown moderate antimicrobial activity against Gram-positive and Gram-negative bacteria and fungi. These findings suggest a potential for such compounds, including "1-(4-chlorophenyl)-4-(2,5-dimethyl-3-furoyl)-5-methyl-2-piperazinone," to serve as frameworks for developing new antimicrobial agents (Savaliya et al., 2009); (Guna et al., 2009).
Antibacterial and Antifungal Activities
Novel compounds incorporating piperazine linkers have been synthesized and tested for their antibacterial and antifungal efficacies. These studies highlight the potential of piperazine-based compounds to inhibit bacterial biofilm formation and target specific bacterial enzymes, indicating a promising area for further research into similar compounds for treating bacterial infections and preventing biofilm-associated diseases (Mekky & Sanad, 2020).
Synthesis and Chemical Modification
The synthesis and chemical modification of related compounds have been extensively explored, yielding insights into potential pathways for enhancing their biological activities or altering their physicochemical properties. Such research underlines the importance of synthetic chemistry in developing novel therapeutics and materials with tailored functionalities (Zhang et al., 2002).
Pharmaceutical Intermediates
Research into the synthesis of piperazine derivatives has also shed light on their role as pharmaceutical intermediates. These compounds serve as crucial building blocks in the synthesis of various drugs, highlighting their significance in drug development processes (Quan, 2006).
Properties
IUPAC Name |
1-(4-chlorophenyl)-4-(2,5-dimethylfuran-3-carbonyl)-5-methylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O3/c1-11-9-21(15-6-4-14(19)5-7-15)17(22)10-20(11)18(23)16-8-12(2)24-13(16)3/h4-8,11H,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLHGUISUUWROOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C(=O)CN1C(=O)C2=C(OC(=C2)C)C)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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